Cas no 1622-54-4 (2-2-(2-Thienyl)ethylbenzoicacid)

1622-54-4 structure
Product Name:2-2-(2-Thienyl)ethylbenzoicacid
2-2-(2-Thienyl)ethylbenzoicacid Properties
Names and Identifiers
-
- 2-(2-(Thiophen-2-yl)ethyl)benzoic acid
- 2-[2-(2-THIENYL)ETHYL]BENZOIC ACID
- 2-(2-thiophen-2-ylethyl)benzoic acid
- Benzoicacid, o-[2-(2-thienyl)ethyl]- (7CI,8CI)
- 2-[2-(THIOPHEN-2-YL)ETHYL]BENZOIC ACID
- BS-49601
- E84097
- A882979
- DTXSID00167329
- EINECS 216-595-7
- 2-(2-(Thiophen-2-yl)ethyl)benzoicacid
- 8R52DT6ELH
- Benzoic acid, 2-[2-(2-thienyl)ethyl]-
- 1622-54-4
- NS00025300
- 2-(2-(2-Thienyl)ethyl)benzoic acid
- AKOS005067392
- FT-0754888
- DB-064449
- 2-[2-(2-thienyl)ethyl]benzoic acid
- DTXCID8089820
- AE-641/30105036
- BYSDXOIAAYZTBJ-UHFFFAOYSA-N
-
- MDL: MFCD00101206
- InChIKey: BYSDXOIAAYZTBJ-UHFFFAOYSA-N
- Inchi: 1S/C13H12O2S/c14-13(15)12-6-2-1-4-10(12)7-8-11-5-3-9-16-11/h1-6,9H,7-8H2,(H,14,15)
- SMILES: C1=CC=C(C(=C1)CCC2=CC=CS2)C(=O)O
Computed Properties
- Exact Mass: 232.05600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 4
- Monoisotopic Mass: 232.056
- Heavy Atom Count: 16
- Complexity: 242
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 65.5A^2
Experimental Properties
- LogP: 3.23150
- PSA: 65.54000
- Refractive Index: 1.627
- Boiling Point: 361.8°Cat760mmHg
- Melting Point: 110-111 ºC
- Flash Point: 172.6°C
- Density: 1.255
2-2-(2-Thienyl)ethylbenzoicacid Security Information
2-2-(2-Thienyl)ethylbenzoicacid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-2-(2-Thienyl)ethylbenzoicacid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P001TBW-1g |
Benzoic acid, 2-[2-(2-thienyl)ethyl]- |
1622-54-4 | 95% | 1g |
$127.00 | 2024-06-19 | |
A2B Chem LLC | AA83868-1g |
2-(2-(Thiophen-2-yl)ethyl)benzoic acid |
1622-54-4 | 95% | 1g |
$98.00 | 2024-04-20 | |
Aaron | AR001TK8-100mg |
Benzoic acid, 2-[2-(2-thienyl)ethyl]- |
1622-54-4 | 95% | 100mg |
$24.00 | 2025-02-12 | |
Alichem | A169005551-5g |
2-(2-(Thiophen-2-yl)ethyl)benzoic acid |
1622-54-4 | 95% | 5g |
678.24 USD | ||
Ambeed | A216560-100mg |
2-(2-(Thiophen-2-yl)ethyl)benzoic acid |
1622-54-4 | 95% | 100mg |
$31.0 | ||
Chemenu | CM160018-5g |
2-(2-(thiophen-2-yl)ethyl)benzoic acid |
1622-54-4 | 95% | 5g |
$729 | 2021-08-05 | |
eNovation Chemicals LLC | Y1221027-5g |
2-(2-(Thiophen-2-yl)ethyl)benzoic acid |
1622-54-4 | 95% | 5g |
$500 | 2024-06-03 | |
TRC | T222185-250mg |
2-[2-(2-Thienyl)ethyl]benzoicacid |
1622-54-4 | 250mg |
$ 275.00 | 2022-06-03 |
2-2-(2-Thienyl)ethylbenzoicacid Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:1622-54-4)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1622-54-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
2-2-(2-Thienyl)ethylbenzoicacid Related Literature
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Carolin Mügge,Elena Micheucci,Francesca Boscaro,Chiara Gabbiani,Luigi Messori,Wolfgang Weigand Metallomics, 2011,3, 987-990
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Wenhao Wu,Ruimin Yao,Xinyu Huang,Renjie Chen,Kai Li,Song Gao,Ruqiang Zou Mater. Chem. Front., 2017,1, 1430-1434
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Urszula Hubicka,Barbara Żuromska-Witek,Paweł Żmudzki,Michał Stanisławski,Jan Krzek Anal. Methods, 2014,6, 2490-2498
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Peng Zhang,Yan Gong,Qian Zhang,Xinjie Guo,Caifeng Ding J. Mater. Chem. B, 2019,7, 5182-5189
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5. Discovery of a simple iron catalyst reveals the intimate steps of C–H amination to form C–N bonds†Wowa Stroek,Martin Albrecht Chem. Sci., 2023,14, 2849-2859
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6. Back cover
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Chunshuang Liang,Shimei Jiang Analyst, 2017,142, 4825-4833
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Marina Nieto,Stefania Nardecchia,Carmen Peinado,Fernando Catalina,Concepción Abrusci,María C. Gutiérrez,M. Luisa Ferrer,Francisco del Monte Soft Matter, 2010,6, 3533-3540
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1622-54-4)2-2-(2-Thienyl)ethylbenzoicacid

Purity:99%
Quantity:5g
Price($):423.0